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Compound of Interest

2-Chloro-4,6-difluorophenylacetic
Compound Name: o
aci

Cat. No.: B15146185

Introduction: Strategic Value in Drug Discovery

2-Chloro-4,6-difluorophenylacetic acid is a specialized halogenated building block used
primarily in the synthesis of agrochemicals and pharmaceutical intermediates. Its specific
substitution pattern—a chlorine atom at the ortho position and fluorine atoms at the para and
ortho positions—imparts unique electronic and steric properties to the phenyl ring.

o Metabolic Stability: The strategic placement of halogens (ClI, F) blocks common metabolic
sites (e.g., P450 oxidation), extending the half-life of downstream active pharmaceutical
ingredients (APIS).

« Lipophilicity Modulation: The trifunctional halogenation alters the LogP, enhancing membrane
permeability compared to non-halogenated analogs.

This guide moves beyond generic compliance, offering a researcher-focused protocol for safe
and efficient utilization.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6]

Understanding the physical state and reactivity is the first step in risk mitigation.

Table 1: Physicochemical Specifications
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Property Specification Notes

) 2-Chloro-4,6-
Chemical Name _ o IUPAC

difluorophenylacetic acid
CAS Number 1261685-45-3 Verified Identifier
Molecular Formula CsHsCIF20:2
Molecular Weight 206.57 g/mol
) ) ] Typically off-white to pale

Physical State Solid (Crystalline Powder)

yellow

Based on structural analogs
Melting Point 100-110 °C (Predicted) (e.g., 2,6-difluorophenylacetic
acid)

Stronger acid than acetic acid

Acidity (pKa) ~3.5-4.0 due to electron-withdrawing
halogens
- Soluble in DMSO, Methanol, Poorly soluble in water (acidic
Solubility
DCM pH)

Analyst Note: The electron-withdrawing nature of the fluorine and chlorine substituents
increases the acidity of the carboxylic acid group compared to unsubstituted phenylacetic acid.

Treat this compound as a moderately strong organic acid.

Hazard Identification & Toxicology (GHS
Classification)

While specific toxicological data for this isomer is limited, its structural class (polyhalogenated
phenylacetic acids) dictates the following hazard profile.
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Core Hazards[3]

o Skin Irritation (Category 2): Causes localized inflammation upon contact. The lipophilic
nature allows for faster dermal penetration than mineral acids.

o Serious Eye Irritation (Category 2A): Acidic dust can cause severe corneal irritation.

o STOT-SE (Category 3): Respiratory tract irritation.[1] Inhalation of dust triggers coughing and
mucosal inflammation.

Mechanistic Toxicology

The primary toxicity mechanism is local tissue protonation (acid burn) combined with halogen-
mediated irritation.

» Fluorine Risk: Unlike simple organic acids, the degradation of fluorinated aromatics under
extreme conditions (e.g., fire) can release Hydrogen Fluoride (HF), a systemic poison. While
unlikely under normal handling, this dictates the choice of fire suppression media.

Operational Handling Protocol: The "Tri-Halogen"
Standard

To ensure scientific integrity and safety, we utilize a self-validating handling workflow. This
protocol is designed to prevent exposure before it occurs.

Engineering Controls[7]

e Primary Containment: All weighing and transfer operations must occur within a Class Il Fume
Hood or Glovebox.

 Air Velocity: Maintain face velocity > 0.5 m/s to capture fine particulates.

« Static Control: Use anti-static weighing boats; halogenated powders can be electrostatically
active.

Personal Protective Equipment (PPE) Matrix

e Respiratory: N95 (minimum) or P100 respirator if handling >10g outside a hood.
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o Dermal: Nitrile gloves (double-gloved recommended). The outer glove should be changed

immediately upon contamination.

e Ocular: Chemical safety goggles. Safety glasses are insufficient due to the risk of airborne
dust.

Visualization: Handling Decision Workflow

The following diagram outlines the logical decision process for handling this compound based

on quantity and state.

Start: Handling 2-Chloro-4,6-difluoro...

Check Quantity

Standard Fume Hood Glovebox / Isolator
(Sash < 18 inches) (Required)
PPE: Nitrile Gloves + Goggles + Lab Coat PPE: Double Nitrile + P100 Mask + Sleeves

Dissolve in Solvent
(DMSO/DCM)

Proceed to Reaction
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Figure 1: Decision matrix for safe handling based on scale, ensuring appropriate containment
and PPE.

Synthesis & Application Context
For drug development professionals, understanding the "why" behind this chemical is crucial.

Utility in Synthesis: This acid is typically converted into an acid chloride (using Thionyl Chloride
or Oxalyl Chloride) to facilitate coupling with amines. This forms amide bonds, a ubiquitous
motif in medicinal chemistry.

o Reaction Note: When converting to the acid chloride, the release of HCI and potentially HF
(trace) requires a caustic scrubber attached to the reaction vessel.

Signaling Pathway Relevance: While the acid itself is a building block, derivatives often target:

e Auxin Signaling (Agrochemicals): Halogenated phenylacetic acids mimic indole-3-acetic
acid.

e Enzyme Inhibition: The 2,4,6-substitution pattern is often used to fill hydrophobic pockets in
kinase inhibitors or protease inhibitors.

Emergency Response & Spills

In the event of a breach in containment, a rapid, logical response is required.
Spill Cleanup Protocol:
 Isolate: Evacuate the immediate area (10 ft radius).

e Neutralize: Do not use water initially. Cover the spill with Sodium Bicarbonate (NaHCOs) or a
dedicated acid neutralizer to convert the acid to a neutral salt.

e Collect: Sweep up the neutralized powder (now likely CO2-generating) into a hazardous
waste container.
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o Decontaminate: Wipe surface with 70% Ethanol followed by soap and water.
First Aid:
o Eye Contact: Flush with water for 15 minutes. Critical: Lift eyelids to remove trapped dust.

o Skin Contact: Wash with soap and water. If redness persists, seek medical attention
(potential for delayed hydrofluoric-like irritation, though low risk).

Visualization: Emergency Response Logic

Wash 15 min (Soap/Water)
Remove Clothing

Skin Contact

. . . Flush 15 min (Saline/Water) Seek Medical Review
Accident / Exposure Eye Contact Lift Eyelids (Bring SDS)

Move to Fresh Air
Support Breathing

Inhalation

Click to download full resolution via product page

Figure 2: Rapid response workflow for personnel exposure, prioritizing immediate
decontamination.

Disposal & Environmental Fate[3]

Waste Classification:

e US EPA: Likely D002 (Corrosive) if pH < 2 in aqueous solution.

o European Waste Code: 07 01 01* (aqueous washing liquids and mother liquors).

Disposal Method: Dissolve in a combustible solvent and incinerate in a chemical incinerator
equipped with an afterburner and scrubber. Crucial: The scrubber must be capable of handling
Hydrogen Fluoride (HF) and Hydrogen Chloride (HCI) emissions generated during combustion.

Environmental Fate:
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o Halogenated aromatics are often persistent in soil.
e Do not allow to enter drains or watercourses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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